4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine

• IUPAC Name: [4-(triazol-1-yl)piperidin-1-yl]-(9H-xanthen-9-yl)methanone
• InChI: InChI=1S/C21H20N4O2/c26-21(24-12-9-15(10-13-24)25-14-11-22-23-25)20-16-5-1-3-7-18(16)27-19-8-4-2-6-17(19)20/h1-8,11,14-15,20H,9-10,12-13H2
• InChI Key: JNIOQXFSQHIOTC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)C(=O)C3C4=CC=CC=C4OC5=CC=CC=C35
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol

Description

4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine (4-XCP) is an organic compound that belongs to the family of piperidine derivatives. It is a heterocyclic compound that contains a nitrogen atom in the ring structure. 4-XCP is a versatile molecule with a wide range of applications in both laboratory and industrial settings.

Mechanism of Action

4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine acts as a ligand for metal ions, which allows it to bind to metal ions and form complexes. It also acts as an inhibitor of enzyme activities, as it can bind to and block the active sites of enzymes. Additionally, this compound can act as a fluorescent probe, as it can absorb light energy and emit visible light when exposed to certain wavelengths of light.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to affect the activity of enzymes, which can lead to changes in metabolic pathways and physiological processes. Additionally, this compound has been shown to affect the expression of certain genes, which can lead to changes in gene expression and the production of specific proteins.

Advantages and Limitations for Lab Experiments

4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine has several advantages for lab experiments. It is a versatile molecule that can be used in a variety of applications, such as ligand synthesis and enzyme inhibition. Additionally, this compound can be used as a fluorescent probe for the detection of metal ions. However, it also has some limitations, such as its low solubility in water and its sensitivity to light.

Future Directions

There are several potential future directions for 4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine. One possible direction is the use of this compound as a drug delivery system, as it can be used to bind to and transport therapeutic agents to specific target sites. Additionally, this compound could be used as a diagnostic tool for the detection of certain diseases, as it can be used to detect specific proteins or metabolites in the body. Finally, this compound could be used as a tool for the study of gene expression, as it can be used to study the effect of certain compounds on gene expression.

Synthesis Methods

4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine is synthesized by a two-step reaction. The first step involves the reaction of 1,2,3-triazole with 1,2-dicyanoethylene, which produces a reaction product of 1H-1,2,3-triazol-1-yl-1-cyanoethylpiperidine. This product is then reacted with 9H-xanthene-9-carbonyl chloride to obtain this compound.

Scientific Research Applications

4-(1H-1,2,3-triazol-1-yl)-1-(9H-xanthene-9-carbonyl)piperidine has a wide range of applications in scientific research. It has been used as a ligand in the synthesis of novel heterocyclic compounds and as a catalyst in organic reactions. It has also been used as an inhibitor of enzyme activities and as a fluorescent probe for the detection of metal ions. Additionally, this compound has been used in the synthesis of new pharmaceuticals and as a component of therapeutic agents.